Cas no 66892-34-0 (6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 66892-34-0
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD00038654
• CID: 58520
• PubChem ID: 24862473
• Update Time: 2025-04-18

6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluorochroman-4-one
• 6-FLUOROCHROMANO-4-ONE
• 6-FLUOROCHROMANONE
• BUTTPARK 35\07-33
• 6-fluoro-2,3-dihydro-4H-1-benzopyran-4-one
• 6-Fluoro-4-chromanone
• 6-Fluoro-2,3-dihydro-4H-chromen-4-one
• 6-fluoro-2,3-dihydrochromen-4-one
• 6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
• SWBBIJZMIGAZHW-UHFFFAOYSA-N
• 4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-
• 6-Fluoro-chroman-4-one
• PubChem17930
• 6-Fluoro-4-oxochroman
• Maybridge1_007252
• AMOT0801
• 6-Fluoro-4-ch
• SY012025
• Z382720990
• DTXSID00217035
• 66892-34-0
• AKOS005146421
• AM20040987
• AC-6190
• AB01746
• InChI=1/C9H7FO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H
• HMS562B14
• SCHEMBL769330
• MFCD00038654
• EN300-57114
• CS-W010813
• NS00053714
• FT-0621119
• A838170
• F0831
• 6-Fluoro-4-chromanone, 99%
• EINECS 266-511-8
• BCP27068
• FS-1028
• A14020
• 6-fluoro-2,3-dihydrochromen-4-one;6-Fluorochroman-4-one
• 2,3-dihydro-6-fluoro-4H-benzopyran-4-one
• SCHEMBL11172482
• 2,3,-dihydro-6-fluoro-4H-benzopyran-4-one
• 6-Fluoro chroman-4-one
• DB-026394
• STL183247
• 6-fluoro-2,3-dihydro-1-benzopyran-4-one

• MDL： MFCD00038654
• Inchi： 1S/C9H7FO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
• InChI Key： SWBBIJZMIGAZHW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CCO2)=O
• BRN： 4245390

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.2247 (estimate)
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 281.889°C at 760 mmHg
• Flash Point: 120.5±22.2 °C
• PSA: 26.30000
• LogP: 1.79090
• Solubility: Not determined

6-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone